2-phenyl-N-(2-propyltetrazol-5-yl)acetamide

• Molecular Formula: C12H15N5O
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 2-phenyl-N-(2-propyltetrazol-5-yl)acetamide
• InChI: InChI=1S/C12H15N5O/c1-2-8-17-15-12(14-16-17)13-11(18)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,13,15,18)
• InChI Key: MEYKACROFABGGY-UHFFFAOYSA-N
• SMILES: CCCN1N=C(N=N1)NC(=O)CC2=CC=CC=C2

Description

2-phenyl-N-(2-propyltetrazol-5-yl)acetamide (CAS RN: 391881-07-5) is a chemical compound with the molecular formula C18H19N5O and an average mass of 321.384 Da . This acetamide derivative is offered for research use in neuroscience and medicinal chemistry, specifically for the investigation of novel antidepressant agents. The tetrazole moiety is a key pharmacophoric feature, often contributing to significant biological activity by mimicking a carboxylic acid group and participating in hydrogen bonding . This compound is of high research value due to its structural relation to a potent, synthesized antidepressant candidate. Systematic computational studies and pharmacophore modeling based on Monoamine Oxidase A (MAO-A) inhibitors led to the design and biological evaluation of this chemical series . In vivo studies on structurally similar derivatives have demonstrated significant antidepressant potential. The most active analog in the series showed a superior effect in standard behavioral tests, such as the tail suspension and forced swim tests, compared to established standard drugs like fluoxetine and imipramine . The proposed mechanism of action for this class of compounds is the reversible inhibition of the MAO-A enzyme. By blocking MAO-A, these compounds are thought to increase the availability of key monoamine neurotransmitters in the brain, such as serotonin, norepinephrine, and dopamine, thereby exerting an antidepressant effect . Furthermore, acute oral toxicity studies conducted on the most potent derivative as per OECD guidelines suggest a profile worthy of further investigation . This product is strictly for research purposes in a controlled laboratory setting. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the relevant safety data sheets and handle the material in accordance with all local and national regulations.

Biological Activity

2-Phenyl-N-(2-propyltetrazol-5-yl)acetamide, with the molecular formula C$_{12}$H$_{15}$N$_5$O and a molecular weight of 245.28 g/mol, has garnered attention in medicinal chemistry for its potential biological activities. This article explores its biological activity, particularly focusing on its anticonvulsant properties, neuroprotective effects, and potential as a therapeutic agent.

Chemical Structure and Properties

The compound features a phenyl group attached to a propyl-substituted tetrazole ring via an acetamide linkage. This structural configuration is significant for its biological interactions. The presence of the tetrazole ring is known to enhance the lipophilicity and metabolic stability of compounds, which can influence their pharmacological profiles.

Anticonvulsant Activity

Research has indicated that derivatives of acetamides, particularly those containing tetrazole moieties, exhibit notable anticonvulsant activity. For instance, studies have shown that compounds structurally related to 2-phenyl-N-(2-propyltetrazol-5-yl)acetamide were evaluated using various animal models to assess their efficacy against seizures.

Case Study: Anticonvulsant Screening

In a study involving various N-phenyl acetamide derivatives, it was observed that certain compounds demonstrated significant protective effects in maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) models. The most potent derivatives showed effective seizure protection at doses ranging from 100 to 300 mg/kg in mice. Notably, compounds with increased lipophilicity were more effective at later time points post-administration, suggesting a correlation between lipophilicity and central nervous system (CNS) distribution .

Neuroprotective Effects

Neuroprotection is another critical area where 2-phenyl-N-(2-propyltetrazol-5-yl)acetamide may exhibit beneficial effects. Compounds with similar structures have been evaluated for their ability to protect neuronal cells from oxidative stress and apoptosis.

Protective Mechanisms

Research indicates that certain derivatives can protect PC12 cells from sodium nitroprusside-induced damage, which is indicative of their neuroprotective potential. For example, one study highlighted that a related compound exhibited superior protective effects compared to edaravone, a known neuroprotective agent . This suggests that the tetrazole moiety may play a crucial role in enhancing cellular resilience against neurotoxic insults.

In Vitro Studies and Biological Evaluations

In vitro assays have been conducted to assess the cytotoxicity and biological activity of 2-phenyl-N-(2-propyltetrazol-5-yl)acetamide. These studies typically involve:

• Cell Viability Assays : To determine the compound's cytotoxic effects on various cell lines.
• Enzyme Inhibition Studies : Assessing the compound's ability to inhibit specific enzymes such as carbonic anhydrase II, which has implications for its therapeutic use in neurological disorders.

Summary of In Vitro Findings

Parameter	Result
IC$_{50}$ (Neuroprotection)	< 20 µM (indicative of strong activity)
Cytotoxicity	Low toxicity in tested cell lines
Enzyme Inhibition	Effective against carbonic anhydrase II

Comparison with Similar Compounds

Key Structural Differences:

• Tetrazole vs.
• Substituent Effects : The ethoxyphenyltetrazole analog () includes a sulfanyl bridge and isopropyl group, enhancing lipophilicity compared to the 2-propyl group in the parent compound .
• N-Substituents : Compounds like 30005 and 40005 feature bulkier N-alkyl/aryl groups (e.g., 3-phenylpropyl, 3,3-diphenylpropyl), which could influence steric interactions in biological systems .

Anticancer Activity:

• Thiadiazole Derivative () : Demonstrates potent apoptosis induction via caspase activation, with IC₅₀ values in low micromolar ranges against tumor cells. The trifluoromethyl group enhances metabolic stability and membrane permeability .
• Tetrazole Analogs : While direct data are absent, tetrazole-containing compounds are frequently explored as kinase inhibitors or anti-inflammatory agents due to their ability to mimic carboxylate groups.

Metabolic and Physicochemical Properties:

• Tetrazole Stability : The tetrazole ring in 2-phenyl-N-(2-propyltetrazol-5-yl)acetamide is resistant to esterase-mediated hydrolysis, a critical advantage over carboxylic acid analogs.
• Solubility : Sulfamoyl () and hydroxyl (30005) groups improve aqueous solubility, whereas the ethoxyphenyltetrazole () may prioritize lipid bilayer penetration .

Comparative Data Table

Property/Activity	2-Phenyl-N-(2-propyltetrazol-5-yl)acetamide	Thiadiazole Derivative	Ethoxyphenyltetrazole Derivative	Sulfamoylindazole Derivative
Metabolic Stability	High (tetrazole resistance)	Moderate	High (sulfanyl linkage)	Moderate (sulfamoyl group)
Lipophilicity (LogP)	~3.5 (estimated)	~2.8	~4.1	~2.0
Key Biological Target	Not reported	Caspase pathway	Not reported	Not reported
Synthetic Complexity	Moderate	High	Moderate	High

Preparation Methods

Route 1: Direct Amidation of 2-Phenylacetic Acid with 5-Amino-2-Propyltetrazole

This two-step protocol involves activating 2-phenylacetic acid as an acyl chloride, followed by coupling with 5-amino-2-propyltetrazole:

Step 1: Synthesis of 2-Phenylacetyl Chloride
2-Phenylacetic acid is treated with thionyl chloride (SOCl₂) in anhydrous dichloromethane (DCM) under reflux (40–50°C, 2–3 hours). The reaction is driven to completion by the evolution of HCl gas, yielding 2-phenylacetyl chloride in >95% purity.

Step 2: Coupling with 5-Amino-2-Propyltetrazole
The acyl chloride is reacted with 5-amino-2-propyltetrazole in the presence of a base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) in tetrahydrofuran (THF) at 0–5°C. The mixture is stirred for 4–6 hours, followed by aqueous workup and recrystallization from ethanol/water (1:3 v/v) to afford the target compound in 70–85% yield.

Reaction Conditions:

Parameter	Value	Source
Solvent	THF
Temperature	0–5°C → 20–25°C (gradual)
Base	TEA (1.2 equiv)
Reaction Time	4–6 hours

Route 2: Microwave-Assisted One-Pot Synthesis

A modern approach utilizes microwave irradiation to accelerate the amidation process. 2-Phenylacetic acid, 5-amino-2-propyltetrazole, and N,N'-dicyclohexylcarbodiimide (DCC) are combined in acetonitrile with catalytic 4-dimethylaminopyridine (DMAP). The mixture is irradiated at 100°C for 15–20 minutes, achieving conversions >90%.

Advantages:

• Reduced reaction time (20 minutes vs. 6 hours)

• Higher yields (88–92%) due to minimized side reactions

• Compatibility with acid-sensitive tetrazole intermediates

Route 3: Solid-Phase Synthesis for High-Throughput Production

Immobilizing 5-amino-2-propyltetrazole on Wang resin enables iterative coupling with 2-phenylacetic acid derivatives. After activation with O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU), the resin-bound intermediate is cleaved with trifluoroacetic acid (TFA)/DCM (1:9 v/v) to release the product. This method is scalable and yields >95% purity after HPLC purification.

Optimization of Reaction Parameters

Solvent Selection

Polar aprotic solvents like THF and acetonitrile enhance nucleophilicity of the tetrazole amine, while ethereal solvents (MTBE) improve crystallinity during isolation.

Solvent Performance Comparison:

Solvent	Yield (%)	Purity (%)	Reaction Time (h)
THF	85	98	6
Acetonitrile	92	97	4
DCM	78	95	8

Temperature and Catalysis

Lower temperatures (0–5°C) suppress tetrazole ring decomposition, while room-temperature reactions benefit from DMAP catalysis. Excess base (>1.2 equiv) risks hydrolyzing the acyl chloride intermediate, necessitating strict stoichiometric control.

Purification and Characterization

Crystallization Techniques

Recrystallization from ethanol/water (1:3 v/v) at 5–10°C produces needle-like crystals of the α-polymorph, confirmed by X-ray diffraction (XRD). Alternative solvents like ethyl acetate/hexane (1:2 v/v) yield the β-form, which exhibits lower thermal stability.

Analytical Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.25 (d, J = 6.8 Hz, 6H, CH(CH₃)₂), 3.15 (septet, J = 6.8 Hz, 1H, CH(CH₃)₂), 3.85 (s, 2H, CH₂CO), 7.25–7.35 (m, 5H, Ph), 8.45 (s, 1H, NH).

• IR (KBr): 3280 cm⁻¹ (N–H stretch), 1665 cm⁻¹ (C=O), 1540 cm⁻¹ (tetrazole C–N).

Industrial-Scale Considerations

Patent WO2015155664A1 highlights the economic viability of using THF as a solvent at 1–3 volumes relative to the substrate, reducing waste and improving atom economy. Continuous-flow reactors achieve throughputs of 10–15 kg/day with >99% conversion by maintaining precise temperature gradients (20–30°C) and residence times (4–5 hours) .